Cas no 76907-76-1 (5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7-dihydro-9-methoxy-7-methyl-)

• Product Name: 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7-dihydro-9-methoxy-7-methyl-
• CAS No: 76907-76-1
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 570417
• PubChem ID: 156870
• Update Time: 2025-04-19

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7-dihydro-9-methoxy-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7-dihydro-9-methoxy-7-methyl-
• 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinoline, 6,7-dihydro-9-methoxy-7-methyl-
• Dehydrostephanine
• 15-methoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(19),2(6),7,12(20),13,15,17-heptaene
• 76907-76-1
• 1,2-Methylenedioxy-8-methoxydehydroaporphine
• DTXSID10227706

• Inchi： 1S/C19H17NO3/c1-20-7-6-11-8-16-19(23-10-22-16)18-12-4-3-5-15(21-2)13(12)9-14(20)17(11)18/h3-5,8-9H,6-7,10H2,1-2H3
• InChI Key： WQXYOCWRQTXKCI-UHFFFAOYSA-N
• SMILES： O1COC2=CC3CCN(C)C4=CC5C(=CC=CC=5C(=C12)C=34)OC

Computed Properties

• Exact Mass: 307.120843
• Monoisotopic Mass: 307.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9
• XLogP3: 4.4

Experimental Properties

• Density: 1.319
• Boiling Point: 533.4°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.705

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines